1-Tert-butoxycarbonyl-4-(2-(2-propynyl)ethyl)piperazine

• Molecular Formula: C14H24N2O2
• Molecular Weight: 252.35 g/mol
• IUPAC Name: tert-butyl 4-pent-4-ynylpiperazine-1-carboxylate
• InChI: InChI=1S/C14H24N2O2/c1-5-6-7-8-15-9-11-16(12-10-15)13(17)18-14(2,3)4/h1H,6-12H2,2-4H3
• InChI Key: PRYLRYMPDWDTJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CCCC#C

Description

1-Tert-butoxycarbonyl-4-(2-(2-propynyl)ethyl)piperazine is a useful research compound. Its molecular formula is C14H24N2O2 and its molecular weight is 252.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a refluxing solution of 1.67 g of sodium hydride in 20 mL of tetrahydrofuran was added dropwise a solution of 9.00 g of 1-tert-butoxycarbonyl-4-(2-hydroxyethyl)piperazine in 15 mL of tetrahydrofuran and then 5.63 g of propargyl bromide was added dropwise to the resultant mixture. After completion of the reaction, the mixture was concentrated, poured into ice-water, and the mixture was extracted with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate and evaporated to give 10.70 g of the title compound.